Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoate

• IUPAC Name: methyl 3-hydroxy-2-(phenylmethoxycarbonylamino)propanoate
• InChI: InChI=1S/C12H15NO5/c1-17-11(15)10(7-14)13-12(16)18-8-9-5-3-2-4-6-9/h2-6,10,14H,7-8H2,1H3,(H,13,16)
• InChI Key: CINAUOAOVQPWIB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CO)NC(=O)OCC1=CC=CC=C1
• Molecular Formula: C12H15NO5
• DSSTOX Substance ID: DTXSID30314440
• Molecular Weight: 253.25 g/mol
• CAS RN: 14464-15-4

Description

“Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoate” is a chemical compound with the molecular formula C17H19N3O6. It is a solid substance and is stored in dry conditions at 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C17H19N3O6/c1-17(2,20-16(24)26-9-10-7-5-4-6-8-10)15-18-11(14(23)25-3)12(21)13(22)19-15/h4-8,21H,9H2,1-3H3,(H,20,24)(H,18,19,22). This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

“Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoate” is a solid substance. It is stored in dry conditions at 2-8°C.

Scientific Research Applications

• Synthesis of Novel Amino Acids and Peptides : This compound has been used as a building block for the synthesis of novel dipeptides, such as Aib-Hyp (Aib = 2-aminobutyric acid, Hyp = 4-hydroxyproline) and other model peptides (Breitenmoser, Hirt, Luykx, & Heimgartner, 2001).

• Efficient Reagent for N-Phthaloylation : It has been utilized as an efficient reagent for the N-phthaloylation of amino acids and amino acid derivatives, offering a simple, racemization-free process that yields excellent results with alpha-amino acids, alpha-amino alcohols, dipeptides, alpha-amino carboxamides, and alpha-amino esters (Casimir, Guichard, & Briand, 2002).

• Study of Molecular Conformations : The compound has been analyzed for its role in the formation of hydrogen-bonded parallel β-sheet-like tapes, which is unusual for a protected dipeptide containing at least one α,α-disubstituted residue (Gebreslasie, Jacobsen, & Görbitz, 2011).

• Synthesis and Antimicrobial Activity : It has been involved in synthesizing compounds with in vitro activity towards Mycobacterium tuberculosis, indicating its potential in antimicrobial research (Pinheiro, Kaiser, Lourenço, de Souza, Wardell, & Wardell, 2007).

• Preparation of Various Heterocyclic Systems : The compound has been used in the synthesis of various heterocyclic systems, such as pyrroles, 3-amino-2H-pyran-2-ones, fused 2H-pyran-2-ones, and 4H-pyridin-4-ones, demonstrating its versatility in organic synthesis (Toplak, Svete, Stanovnik, & Grdadolnik, 1999).

• Nitroxide-Mediated Photopolymerization : Research into the use of alkoxyamines derived from this compound for photoinitiated polymerization processes, indicating its potential in material science and polymer chemistry (Guillaneuf, Bertin, Gigmes, Versace, Lalevée, & Fouassier, 2010).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H332-H335. The precautionary statements are P261-P280-P305+P351+P338.

Mechanism of Action

Target of Action

Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoate, also known as Methyl 2-benzyloxycarbonylamino-3-hydroxypropionate, is a complex organic compound. Compounds with similar structures have been known to interact with various targets such as amino acid derivatives, bacterial, cftr, endothelin receptor, ferroportin, gcgr, glp receptor, mmp, somatostatin receptor, and vasopressin receptor .

Mode of Action

It’s worth noting that the benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack . Furthermore, SN1, SN2, and E1 reactions of benzylic halides show enhanced reactivity, due to the adjacent aromatic ring .

Biochemical Pathways

Compounds with similar structures have been known to participate in suzuki–miyaura (sm) cross-coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Synthesis routes and methods

Procedure details